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Compound of Interest

Compound Name: Z-Ala-his-OH
CAS No.: 79458-92-7
Cat. No.: B3284973
Get Quote
. J

Executive Summary & Risk Profile[1]

The "Defensive Handling" Philosophy: In the absence of comprehensive toxicological data for
specific dipeptide derivatives like Z-Ala-His-OH (CAS: 16677-09-1), research personnel must
adopt a precautionary approach. While often classified as "Caution: Substance not fully tested,"
the structural components suggest specific risks. The histidine moiety is a known potential
sensitizer, and the Z-protecting group (benzyloxycarbonyl) alters solubility, often necessitating
the use of penetrating organic solvents (DMF/DMSO) which significantly elevates the
transdermal exposure risk.

Hazard Identification:
o Physical State: Solid powder (High risk of aerosolization during weighing).
e Primary Routes of Exposure: Inhalation (dust), Dermal absorption (facilitated by solvents).

o GHS Classification (Derived/Precautionary): Treat as H315 (Skin Irritant), H319 (Eye Irritant),
and H335 (Respiratory Irritant).[1]
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Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient when handling Z-Ala-His-OH in solution with carrier

solvents. Use the following tiered system based on the operational state.

ble 1: - elect :

Protection Zone

Tier 1: Solid
Handling (Weighing,
Transfer)

Tier 2: Solution
Phase (Dissolved in
DMF/DMSO/MeOH)

Scientific Rationale

Respiratory

N95/P100 Mask or

Fume Hood

Fume Hood (Sash at
18")

Solid peptides
generate invisible
micro-dust; inhalation
can trigger

sensitization.

Dermal (Hands)

Nitrile Gloves (Min 4-5

mil)

Double Gloving (Inner:
Nitrile, Outer: Nitrile or

Laminate)

DMF/DMSO are
permeation
enhancers. They can
carry the peptide
through single-layer
nitrile gloves in <15

mins.

Safety Glasses with

Chemical Splash

Protects against

splashes of irritating

Ocular ) ) solvents; glasses do
side shields Goggles ]
not seal against
vapors.
Chemical-Resistant Prevents saturation of
Standard Lab Coat o
Body Apron (Tyvek® or clothing if a solvent

(Cotton/Poly)

PVC)

spill occurs.

Operational Protocols
Protocol A: Safe Weighing & Transfer (Anti-Static

Method)
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Context: Z-Ala-His-OH is a fine powder susceptible to static charge, causing "fly-away"
particles that contaminate the balance area and user.

Engineering Control: Operate inside a chemical fume hood or a powder containment balance
enclosure.

 Static Neutralization: Use an ionizing bar or anti-static gun on the weighing vessel before
adding the powder.

o Transfer: Use a disposable anti-static spatula. Never pour directly from the stock bottle.

o Decontamination: Wipe the balance area with a wet wiper (solvent-appropriate) immediately
after use. Dry sweeping creates aerosols—avoid it.

Protocol B: Solubilization & Synthesis

Context: The Z-group reduces water solubility. You will likely use DMF (Dimethylformamide) or
DMSO.

e Glove Check: Inspect gloves for micro-tears before handling solvents.

» Solvent Addition: Add solvent slowly down the side of the vessel to prevent "puffing” of the
dry powder.

o Vessel Management: Keep reaction vessels capped/sealed when not actively adding
reagents to prevent solvent vapor release.

Emergency Response & Spill Management
Table 2: Spill Response Tactics
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Scenario Immediate Action Cleanup Method Disposal

Wet Wipe Method:

) Stop airflow (close Cover with solvent-
Dry Powder Spill (< _ _
59) hood sash). Do not dampened paper Solid Chemical Waste
J blow on it. towels to suppress
dust, then scoop.
Absorb & Contain:
) Use vermiculite or
) - Evacuate area if )
Solution Spill (in polypropylene pads. Organic Solvent
>100mL. Alert
DMF/DMSO) Do NOT use paper Waste
personnel.

towels (rapid

evaporation).

Wash: Flush with

] water for 15 mins.
_ Remove contaminated _ _
Skin Contact ) Soap is essential to N/A
clothing.[2][3][4][5] ]
remove hydrophobic

residues.

Visualized Workflows
Diagram 1: Operational Decision Tree

Caption: Logic flow for determining safety requirements based on the physical state of Z-Ala-
His-OH.
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Diagram 2: The "Clean-Dirty-Clean" Handling Workflow

Caption: A linear workflow to prevent cross-contamination of the laboratory environment.
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Disposal & Environmental Compliance

Do not treat Z-Ala-His-OH as general trash.[2][5] Even if non-toxic, peptide intermediates can

degrade into bioactive amines.
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» Solid Waste: Dispose of contaminated weighing boats, gloves, and dry spills in a container
labeled "Hazardous Waste - Solid - Organic."

e Liquid Waste: Segregate based on the solvent.
o Ifin DMF/DMSO:"Non-Halogenated Organic Waste."
o If in acidic water:"Aqueous Waste (Acidic)."

o Labeling: Ensure the tag explicitly lists "Z-Ala-His-OH" to aid downstream waste
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Safety Guide: Handling Z-Ala-His-OH in
Research Environments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3284973/docs#operational-safety-guide-handling-z-
ala-his-oh-in-research-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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